N-ethyl-2-[(2-isobutyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-ethyl-3-[[[2-(2-methylpropyl)-4-quinolinyl]-oxomethyl]amino]thiourea is a member of quinolines.
Scientific Research Applications
Antimicrobial and Mosquito Larvicidal Activity
Compounds related to 1-Ethyl-3-[[[2-(2-methylpropyl)-4-quinolinyl]-oxomethyl]amino]thiourea have demonstrated significant antimicrobial activities. For instance, a study synthesized a series of compounds that exhibited potent antibacterial and antifungal properties, comparing favorably with standard antibiotics. Additionally, some of these compounds showed lethal effects on mosquito larvae, suggesting potential in mosquito control efforts (Rajanarendar et al., 2010).
Synthesis and Chemical Reactions
Various studies have focused on the synthesis and reactions of compounds structurally similar to 1-Ethyl-3-[[[2-(2-methylpropyl)-4-quinolinyl]-oxomethyl]amino]thiourea. For example, research has detailed the synthesis of quinoxalinecarboazides, exploring their chemical properties and potential applications (Moustafa, 2000).
Synthesis and HIV-1 RT Inhibition
A study synthesized derivatives of 1-Ethyl-3-[[[2-(2-methylpropyl)-4-quinolinyl]-oxomethyl]amino]thiourea for potential HIV-1 RT inhibition. However, these derivatives did not demonstrate significant antiviral activity, indicating the complexity and challenges in drug development for HIV treatment (Cirrincione et al., 2014).
Potential in Forming Clathrate Structures
In another research, derivatives similar to the chemical were used to create bis-spirothiazoloquinoxalines, which showed potential in forming clathrate structures. This suggests applications in the development of molecular encapsulation and storage materials (Mamedov et al., 2007).
Synthesis and Application in Organic Chemistry
The compound's derivatives have been synthesized through various chemical reactions, highlighting their relevance in organic chemistry and potential for creating novel compounds with unique properties (Fathalla & Pazdera, 2018).
Exploration of Chemical Behavior
Research has also explored the chemical behavior of related compounds under various conditions, providing insights into their reactivity and potential applications in synthetic chemistry (Ibrahim et al., 2002).
Properties
Molecular Formula |
C17H22N4OS |
---|---|
Molecular Weight |
330.4g/mol |
IUPAC Name |
1-ethyl-3-[[2-(2-methylpropyl)quinoline-4-carbonyl]amino]thiourea |
InChI |
InChI=1S/C17H22N4OS/c1-4-18-17(23)21-20-16(22)14-10-12(9-11(2)3)19-15-8-6-5-7-13(14)15/h5-8,10-11H,4,9H2,1-3H3,(H,20,22)(H2,18,21,23) |
InChI Key |
MYTRQYCYPXKAQI-UHFFFAOYSA-N |
SMILES |
CCNC(=S)NNC(=O)C1=CC(=NC2=CC=CC=C21)CC(C)C |
Canonical SMILES |
CCNC(=S)NNC(=O)C1=CC(=NC2=CC=CC=C21)CC(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.